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Compound of Interest

Compound Name:
TRIS(TRIMETHYLSILYLMETHYL)

PHOSPHINE

Cat. No.: B096055 Get Quote

This technical support center provides essential information, troubleshooting guides, and

frequently asked questions (FAQs) for researchers, scientists, and drug development

professionals working with tris(trimethylsilyl)phosphine. Adherence to these guidelines is critical

for ensuring laboratory safety.

Frequently Asked Questions (FAQs)
Q1: What is tris(trimethylsilyl)phosphine and why is it considered pyrophoric?

A1: Tris(trimethylsilyl)phosphine, with the chemical formula P(SiMe₃)₃, is an organophosphorus

compound.[1] It is considered pyrophoric because it can spontaneously ignite upon contact

with air.[1][2] This reactivity is attributed to the weak, polar silicon-phosphorus (Si-P) bonds.[3]

Q2: What are the primary hazards associated with tris(trimethylsilyl)phosphine?

A2: The primary hazard is its pyrophoric nature, meaning it can catch fire spontaneously when

exposed to air. It is also highly reactive with water and other protic solvents, hydrolyzing to

produce phosphine gas (PH₃), which is toxic.[4][5] Additionally, it can cause skin and eye

irritation or burns upon contact.

Q3: What immediate actions should be taken in case of a small spill?
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A3: For a small spill, immediately smother the material with a dry, inert absorbent material such

as powdered lime, dry sand, or soda ash.[2][6] Do NOT use water or a carbon dioxide fire

extinguisher, as these can react violently with the compound.[6] Keep a container of the

appropriate absorbent material within arm's reach when working with the reagent.[2]

Q4: What type of fire extinguisher should be available when working with

tris(trimethylsilyl)phosphine?

A4: A standard dry powder (ABC) type fire extinguisher is recommended for fires involving

organometallic reagents.[7][8] Class D extinguishers are suitable for combustible metal fires but

may not be appropriate for organolithium reagents.[7] Never use a water-based or carbon

dioxide extinguisher.[6]

Q5: How should tris(trimethylsilyl)phosphine be properly stored?

A5: It must be stored under an inert atmosphere, such as nitrogen or argon, in a tightly sealed

container.[9] The storage area should be cool, dry, well-ventilated, and away from heat, sparks,

and open flames. It is often recommended to store it in a freezer.

Q6: What personal protective equipment (PPE) is mandatory when handling this compound?

A6: At a minimum, a flame-resistant lab coat (e.g., Nomex), chemical splash goggles, a face

shield, and appropriate chemical-resistant gloves (such as nitrile gloves underneath neoprene

gloves) must be worn.[4][8] Avoid synthetic clothing as it can melt and cause severe burns.[7]
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Issue Possible Cause(s) Recommended Action(s)

Smoke or sparks observed at

the tip of the transfer

needle/cannula.

Minor exposure of the reagent

to air at the needle tip.

This is a common occurrence.

Have a small beaker of dry

sand readily available to

extinguish the sparks by

dipping the needle tip into the

sand.

The reagent appears cloudy or

contains solid precipitates.

Accidental exposure to

moisture or air, leading to

hydrolysis or oxidation.

Do not use the reagent. The

presence of impurities can

lead to unpredictable reactivity.

Quench the entire bottle

following the established

quenching protocol.

Difficulty in drawing the liquid

into a syringe.

Clogged needle or septum.

High viscosity of the reagent at

low temperatures.

Ensure the needle is not

clogged before use. Allow the

reagent to warm to room

temperature in a controlled

manner if it has been stored in

a freezer. Never heat the bottle

directly.

A fire occurs during handling.

Significant exposure of the

reagent to air due to a spill or

improper handling.

For small fires, use a dry

powder (ABC) fire extinguisher

or smother with dry sand or

powdered lime.[6] For larger

fires, evacuate the area and

call emergency services. Do

not use water or CO2

extinguishers.[6]

Accidental skin or eye contact.
Improper use of personal

protective equipment (PPE).

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes.

For skin contact, use a safety

shower.[8] Seek immediate

medical attention.
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Quantitative Data
Physical and Reactivity Properties of Tris(trimethylsilyl)phosphine

Property Value Reference(s)

Molecular Formula C₉H₂₇PSi₃ [4]

Molecular Weight 250.54 g/mol [4]

Appearance Colorless to light yellow liquid [6]

Melting Point 24 °C (75 °F) [4]

Boiling Point 243-244 °C (469-471 °F) [4]

Density 0.863 g/mL at 25 °C [6]

Autoignition Temperature 20 °C (68 °F) [7]

Solubility

Reacts with water. Soluble in

pentane, hexanes, methylene

chloride, benzene, toluene,

and acetonitrile.

[4][6]

Experimental Protocols
Detailed Methodology for Safe Handling and Transfer
This protocol outlines the safe transfer of tris(trimethylsilyl)phosphine using syringe or cannula

techniques under an inert atmosphere.

1. Preparation:

Work must be conducted in a fume hood with the sash at the lowest possible position.[4]

Ensure a "buddy system" is in place; never work with pyrophoric materials alone.[4]

Remove all flammable materials and clutter from the fume hood.[4]
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Have an appropriate fire extinguisher (dry powder ABC) and a container of dry sand or

powdered lime readily accessible.[4][6]

All glassware must be oven-dried and cooled under an inert atmosphere (nitrogen or argon)

before use.[4]

Wear the mandatory PPE: flame-resistant lab coat, chemical splash goggles, face shield,

and double gloves (nitrile under neoprene).[4][8]

2. Inert Atmosphere Transfer (Syringe Method for <50 mL):

Secure the reagent bottle to a stand inside the fume hood.[4]

Purge a syringe of the appropriate size with inert gas by drawing and expelling the gas at

least three times.

Puncture the septum of the reagent bottle with the inert gas-filled syringe needle.

Introduce a second needle connected to an inert gas line (with a bubbler to prevent over-

pressurization) into the septum to maintain a positive pressure of inert gas.

Slowly draw the desired volume of the liquid into the syringe. The plunger may move due to

the positive pressure.

Withdraw the syringe and immediately insert the needle into the septum of the reaction flask,

which is also under a positive pressure of inert gas.

Slowly dispense the reagent into the reaction flask.

Upon completion, rinse the syringe and needle by drawing up an inert solvent (e.g., hexane)

and expelling it into a separate flask containing an alcohol for quenching.

Detailed Methodology for Quenching and Disposal
This protocol describes the safe quenching of excess or unreacted tris(trimethylsilyl)phosphine.

1. Preparation:
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Perform the quenching procedure in a fume hood.

The reaction flask for quenching should be appropriately sized and equipped with a magnetic

stir bar and an inert gas inlet.[3]

Prepare an ice water bath to cool the reaction flask.

Wear the mandatory PPE as described in the handling protocol.

2. Quenching Procedure:

Dilute the tris(trimethylsilyl)phosphine significantly with an inert, high-boiling solvent such as

heptane or toluene in the reaction flask under an inert atmosphere.

Cool the flask in the ice water bath.

While stirring vigorously, slowly add a less reactive alcohol, such as isopropanol, dropwise

via an addition funnel or syringe. The rate of addition should be controlled to prevent

excessive gas evolution and temperature increase.

After the initial vigorous reaction subsides, a more reactive alcohol like methanol can be

slowly added to ensure complete quenching.

Finally, after no more gas evolution is observed, slowly and carefully add water dropwise to

quench any remaining reactive species.

The resulting mixture should be stirred for a period to ensure the reaction is complete before

being disposed of as hazardous waste.
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Safe Handling and Transfer Workflow

1. Preparation
- Fume Hood & Buddy System
- Fire Safety Equipment Ready

- Dry Glassware & Inert Atmosphere
- Full PPE Donned

2. Transfer Setup
- Secure Reagent Bottle

- Purge Syringe/Cannula with Inert Gas

3. Maintain Inert Atmosphere
- Positive Pressure of N2 or Ar

4. Reagent Withdrawal
- Slowly draw liquid into syringe

5. Dispense Reagent
- Transfer to reaction flask

6. Cleanup
- Quench syringe/cannula in alcohol

Click to download full resolution via product page

Caption: Workflow for the safe handling and transfer of pyrophoric tris(trimethylsilyl)phosphine.
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Quenching Protocol for Tris(trimethylsilyl)phosphine

Start: Excess Reagent

1. Dilute with Inert Solvent
(e.g., Toluene) under N2

2. Cool to 0°C
(Ice Water Bath)

3. Slow Dropwise Addition
of Isopropanol

4. Slow Dropwise Addition
of Methanol

5. Cautious Dropwise Addition
of Water

6. Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step procedure for safely quenching tris(trimethylsilyl)phosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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